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Compound of Interest

Compound Name:

1-Boc-3-

[(dimethylamino)methyl]-7-

azaindole

CAS No.: 144657-65-8

Cat. No.: B583041

Get Quote

The azaindole scaffold is a cornerstone in the design of kinase inhibitors, largely due to its

structural resemblance to the adenine core of ATP, enabling it to effectively interact with the

hinge region of the kinase ATP-binding site. The placement of the nitrogen atom within the

indole ring system significantly modulates the inhibitor's binding affinity, selectivity, and

physicochemical properties. This guide provides a detailed comparison of two prevalent

isomers, 4-azaindole and 7-azaindole, as kinase hinge binders, supported by experimental

data and detailed protocols for researchers in drug discovery.

Key Differences in Kinase Hinge Binding
The primary distinction between 4-azaindole and 7-azaindole lies in their hydrogen bonding

patterns with the kinase hinge region.[1]

4-Azaindole: Typically, the N4-H group of the 4-azaindole scaffold forms a critical hydrogen

bond with a backbone carbonyl group in the kinase hinge region. The pyrrolic N-H can also

participate as a hydrogen bond donor.[1] This interaction is particularly favorable in certain
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kinases, such as p38α MAP kinase, where the 4-nitrogen can form a crucial hydrogen bond

with specific residues like Lys53, leading to enhanced inhibitory potential.[1]

7-Azaindole: This isomer is renowned for its ability to form a bidentate hydrogen bond with

the kinase hinge. The pyrrolic N-H acts as a hydrogen bond donor, while the N7 atom acts as

a hydrogen bond acceptor.[1] This dual interaction often results in high binding affinity and

has led to the incorporation of the 7-azaindole scaffold into numerous potent and approved

kinase inhibitors.[1]

The choice between a 4-azaindole and a 7-azaindole scaffold is highly dependent on the

specific kinase being targeted. While 7-azaindole is a broadly effective hinge binder, for some

kinases, other isomers may offer superior potency and selectivity.[1] For instance, in the case

of Cdc7 kinase, derivatives of 5-azaindole have demonstrated greater inhibitory activity

compared to their 4-, 6-, and 7-azaindole counterparts.[2][3]

Physicochemically, both isomers generally exhibit improved aqueous solubility compared to the

parent indole scaffold, which is a desirable property for drug candidates.[1]

Quantitative Comparison of Azaindole-Based Kinase
Inhibitors
Direct, head-to-head comparisons of 4-azaindole and 7-azaindole within the same inhibitor

scaffold are not extensively documented in the literature. However, by comparing derivatives

across different studies, we can gain valuable insights into their relative performance against

various kinase targets.
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Azaindole Isomer Target Kinase
Compound
Description

IC50/Ki (nM)

4-Azaindole c-Met

N-

nitrobenzenesulfonyl-

4-azaindole derivative

20[3]

p38α MAP Kinase

3-(4-fluorophenyl)-2-

(pyridin-4-yl)-1H-

pyrrolo[3,2-b] pyridine

60[2]

VEGFR2 4-azaindole derivative
~10-fold higher than

7-azaindole analog[1]

7-Azaindole c-Met
C-3 aryl-7-azaindole

derivative
2[3]

JAK2
C-3 aryl-7-azaindole

derivative
1[3]

CDK1 7-azaindole derivative 7[3]

CDK2 7-azaindole derivative 3[3]

VEGFR2 7-azaindole analogue 37[1][3]

Cdc7
5-fluoro-7-azaindole

derivative
0.07 (Ki)[3]

Comparative Data

6-Azaindole VEGFR2 6-azaindole derivative 48[3]

GSK3β 6-azaindole derivative 9[1]

5-Azaindole Cdc7 5-azaindole derivative

Potent (specific values

not provided in

abstract)[3]

Disclaimer: The data in this table is compiled from multiple sources and may not represent a

direct head-to-head comparison under identical experimental conditions. The inhibitory
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activities are for derivatives of the azaindole scaffolds and not the parent heterocycles

themselves.

Experimental Protocols
Detailed methodologies are crucial for the accurate evaluation and comparison of kinase

inhibitors. Below are representative protocols for in vitro kinase inhibition assays.

In Vitro Kinase Inhibition Assay (Radiometric Format)
This protocol outlines a general method for determining the IC50 value of an azaindole-based

inhibitor against a target kinase using a radiometric assay.

Materials:

Purified kinase

Kinase-specific substrate (peptide or protein)

Azaindole inhibitor stock solution (in DMSO)

Kinase assay buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM DTT)

[γ-³³P]ATP

ATP solution

96-well filter plates

Phosphoric acid wash solution

Scintillation counter and scintillant

Procedure:

Compound Dilution: Prepare serial dilutions of the azaindole inhibitor in the kinase assay

buffer. A 10-point, 3-fold dilution series is recommended to generate a comprehensive dose-

response curve.
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Kinase Reaction: In a 96-well plate, combine the purified kinase, its specific substrate, and

the diluted inhibitor.

Initiation: Start the kinase reaction by adding a mixture of [γ-³³P]ATP and unlabeled ATP. The

final ATP concentration should be at or near the Km value for the specific kinase.

Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a

predetermined period, ensuring the reaction is in the linear range.

Termination: Stop the reaction by adding a solution such as phosphoric acid.

Substrate Capture: Transfer the reaction mixture to a 96-well filter plate that binds the

phosphorylated substrate.

Washing: Wash the filter plate multiple times with a wash solution (e.g., 75 mM phosphoric

acid) to remove unincorporated [γ-³³P]ATP.

Detection: Add scintillation fluid to the wells and measure the amount of incorporated

radiolabel using a scintillation counter.

Data Analysis: Plot the measured radioactivity against the logarithm of the inhibitor

concentration. Fit the data to a dose-response curve to determine the IC50 value.

Luminescence-Based Kinase Assay (e.g., ADP-Glo™)
This protocol describes the determination of kinase inhibition by measuring the amount of ADP

produced in the kinase reaction.

Materials:

Purified kinase

Kinase-specific substrate

Azaindole inhibitor stock solution (in DMSO)

Kinase assay buffer
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ATP

ADP-Glo™ Reagent

Kinase Detection Reagent

Procedure:

Compound Dilution: Prepare serial dilutions of the azaindole inhibitor in the kinase assay

buffer.

Kinase Reaction: In a white, opaque 96-well plate, combine the purified kinase, its substrate,

and the diluted inhibitor.

Initiation: Start the kinase reaction by adding ATP.

Incubation: Incubate the plate at a controlled temperature for a specified time.

ADP Detection (Step 1): Add the ADP-Glo™ Reagent to terminate the kinase reaction and

deplete the remaining ATP. Incubate at room temperature.

ATP Generation (Step 2): Add the Kinase Detection Reagent to convert the ADP generated

in the kinase reaction into ATP. This newly synthesized ATP is then used by luciferase to

generate a luminescent signal. Incubate at room temperature.

Detection: Measure the luminescence using a plate reader.

Data Analysis: Subtract the background luminescence (no kinase control) from all

experimental wells. Normalize the data to the positive control (DMSO-treated, active kinase)

and negative control (no kinase or fully inhibited kinase). Plot the percentage of inhibition

against the logarithm of the inhibitor concentration and fit the data to a dose-response curve

to determine the IC50 value.[1]

Visualizing Binding Modes and Experimental
Workflows
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Comparative Kinase Hinge Binding of Azaindole Isomers

4-Azaindole Binding

7-Azaindole Binding

Kinase Hinge
Backbone C=O

4-Azaindole  H-bond (donor)

Hinge Backbone
N-HPyrrolic N-H

 Potential H-bond
 (donor)

Kinase Hinge
Backbone C=O

7-Azaindole H-bond (donor) Kinase Hinge
Backbone N-H

 H-bond (acceptor)
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Experimental Workflow for Kinase Inhibitor IC50 Determination

Prepare Serial Dilutions
of Azaindole Inhibitor

Set up Kinase Reaction:
- Purified Kinase

- Substrate
- Inhibitor Dilutions

Initiate Reaction
(Add ATP/[γ-³³P]ATP)

Incubate at
Controlled Temperature

Terminate Reaction and
Detect Signal

(e.g., Radioactivity, Luminescence)

Data Analysis:
- Plot % Inhibition vs. [Inhibitor]

- Fit Dose-Response Curve

Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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